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Technical Support Center: SiO2 Etching with
CF4 Plasma
Welcome to the technical support center for SiO2 etching using CF4 plasma. This resource is

designed for researchers, scientists, and drug development professionals to troubleshoot and

optimize their etching processes. Here you will find answers to frequently asked questions,

detailed troubleshooting guides, experimental protocols, and data to help you manage and

reduce fluorocarbon film formation during your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the primary cause of fluorocarbon polymer formation during SiO2 etching with CF4

plasma?

A1: Fluorocarbon polymer formation is an inherent part of the SiO2 etching process with

fluorocarbon gases like CF4. The plasma dissociates CF4 molecules into fluorine (F) radicals

and CFx (x=1-3) radicals.[1] While F radicals are the primary etchant for SiO2, the CFx radicals
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can polymerize on surfaces. This polymerization is particularly pronounced when there is a

high concentration of CFx radicals relative to F radicals.[2][3][4]

Q2: Why is it sometimes necessary to have a controlled amount of fluorocarbon film?

A2: A thin, controlled layer of fluorocarbon polymer is crucial for achieving high selectivity when

etching SiO2 over silicon (Si).[5][6] This film forms more readily on Si than on SiO2, effectively

passivating the Si surface and preventing it from being etched while allowing the SiO2 etching

to proceed.[6] The key is to manage the film's thickness to prevent it from inhibiting the SiO2

etch rate.[7][8]

Q3: How does adding Oxygen (O2) to the CF4 plasma help in reducing fluorocarbon film

formation?

A3: Adding O2 to the CF4 plasma is a common method to control polymer deposition.[3][4]

Oxygen radicals (O) generated in the plasma react with the carbon in the fluorocarbon film to

form volatile products like CO, CO2, and COF2, effectively "cleaning" the surface.[9][10][11]

This process also increases the concentration of fluorine radicals, which enhances the SiO2

etch rate up to a certain O2 percentage.[9][10][11] However, an excessive amount of O2 can

lead to the oxidation of the silicon surface.[2][3][4]

Q4: What is the role of Hydrogen (H2) addition to the CF4 plasma?

A4: Adding H2 to a CF4 plasma tends to increase fluorocarbon film formation.[12][13]

Hydrogen atoms scavenge fluorine radicals to form HF, which is a stable molecule.[12] This

reduces the F-to-CFx ratio in the plasma, promoting polymerization.[3][12] This effect can be

beneficial for increasing the selectivity of SiO2 etching over Si.[5][14]

Q5: How do plasma power and pressure influence fluorocarbon deposition?

A5:

Power: Increasing the RF power generally leads to a higher degree of dissociation of CF4,

producing more F radicals. This can help in reducing the polymer deposition rate.[15] Higher

ion energy (bias power) can also physically sputter the polymer film, reducing its thickness.

[7][8]
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Pressure: The effect of pressure is more complex. Higher pressure can lead to a higher

concentration of polymer precursors but also a lower electron temperature, which might

reduce the dissociation of CF4.[16] The overall effect on deposition rate depends on the

balance between these competing factors.[16]

Troubleshooting Guides
This section provides solutions to common problems encountered during SiO2 etching with

CF4 plasma.

Issue 1: Excessive Polymer Deposition Leading to Etch
Stop
Q: My SiO2 etch rate has significantly decreased or stopped completely, and I observe a thick

film on my substrate. How can I resolve this?

A: This is a classic case of excessive fluorocarbon polymerization. Here are the steps to

troubleshoot this issue:

Introduce Oxygen (O2): The most effective way to combat excessive polymer is to add a

controlled amount of O2 to your CF4 plasma. Start with a small percentage (e.g., 5-10% of

the total gas flow) and gradually increase it. The oxygen will react with the carbon in the

polymer to form volatile byproducts.[9][17]

Increase RF Power: Higher RF power will increase the plasma density and the dissociation

of CF4, leading to a higher concentration of fluorine radicals that can etch both the SiO2 and

the polymer.[15]

Increase Bias Voltage: A higher bias voltage will increase the energy of ions bombarding the

substrate, which can physically sputter away the polymer film.[7][8] Be cautious, as

excessively high bias can cause substrate damage.

Reduce Process Pressure: Lowering the pressure can sometimes reduce the concentration

of polymerizing radicals (CFx) in the plasma.[16]

Check for Hydrogen Contamination: Unintended hydrogen sources (e.g., from photoresist)

can scavenge fluorine and promote polymerization.[12][13] Ensure your chamber is clean
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and your photoresist is properly baked.

Below is a troubleshooting workflow for this issue:

Start: Etch Stop Observed

Introduce O2 to Plasma
(5-20%)

Evaluate Etch Rate

Run Test Etch

Increase RF Power Increase Bias Voltage Reduce Chamber Pressure Check for H2 Contamination

Not Resolved Not Resolved Not Resolved Not Resolved

Success: Etching Resumed

Resolved

Issue Persists

All Steps Failed

Click to download full resolution via product page

Troubleshooting workflow for etch stop due to polymer deposition.

Issue 2: Poor Selectivity to Silicon (Si)
Q: I am etching through my silicon underlayer. How can I improve the etch selectivity of SiO2

over Si?

A: Poor selectivity is often due to insufficient fluorocarbon passivation on the silicon surface.

Reduce or Eliminate O2: Oxygen addition, while great for removing polymer, will also remove

the protective layer from the silicon, reducing selectivity.[18] Try reducing the O2 flow rate or

removing it completely.
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Add Hydrogen (H2): Adding a small amount of H2 will consume free fluorine radicals,

promoting the formation of a more robust polymer film on the silicon surface and thus

increasing selectivity.[5][12][13]

Use a More Polymerizing Gas: Consider switching from CF4 to a gas with a lower F/C ratio,

such as CHF3 or C4F8.[17][19] These gases naturally produce a more polymerizing plasma,

which enhances selectivity.

Lower Bias Voltage: High ion energy can sputter the protective polymer layer off the silicon.

Reducing the bias voltage can help maintain this passivation layer.

The relationship between gas additives and selectivity is illustrated below:

Gas Additives

Plasma Characteristics
OutcomeAdd O2

F/CFx Ratio

Increases

Add H2

Decreases
SiO2:Si Selectivity

High ratio leads to
lower selectivity

Low ratio leads to
higher selectivity

Click to download full resolution via product page

Effect of gas additives on SiO2:Si selectivity.

Data Presentation
Table 1: Effect of O2 Addition to CF4 Plasma on Etch
Rates
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O2 in CF4 (%)
SiO2 Etch Rate
(Normalized)

Si Etch Rate
(Normalized)

F Atom Density
(Normalized)

0 1.0 1.0 1.0

10 1.5 1.2 1.8

20 2.0 1.3 2.5

30 1.8 1.1 2.2

40 1.4 0.9 1.7

Note: Data is illustrative and compiled from trends reported in literature.[9][10][11] The optimal

O2 percentage can vary based on specific process conditions.

Table 2: Comparison of Fluorocarbon Gases for SiO2
Etching

Gas
Typical SiO2 Etch
Rate (nm/min)

Typical SiO2:Si
Selectivity

Polymerization
Tendency

CF4 ~53 ~1.2:1 Low

CHF3 ~32 ~16:1 High

C4F8 Varies High Very High

Data is based on a comparative study under specific RIE conditions.[19] Rates and selectivities

are highly dependent on plasma parameters.

Experimental Protocols
Protocol 1: Baseline SiO2 Etching with CF4 Plasma
Objective: To establish a baseline process for etching SiO2 with minimal polymer deposition.

Materials:

Silicon wafer with a thermally grown SiO2 layer (target thickness: 500 nm)
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Photoresist patterned with desired features

Reactive Ion Etching (RIE) system

Methodology:

Chamber Cleaning: Run a 10-minute O2 plasma clean (50 sccm O2, 200 W RF power, 100

mTorr) to ensure the chamber is free from residual fluorocarbon polymers.

Wafer Loading: Load the patterned SiO2 wafer into the RIE chamber.

Process Parameters:

Gas Flow: CF4 at 40 sccm, O2 at 5 sccm (a 12.5% O2 mixture).

Pressure: 50 mTorr.

RF Power: 150 W.

Substrate Temperature: 20°C.

Plasma Ignition: Ignite the plasma and etch for a predetermined time calculated to etch

approximately 400 nm of SiO2.

Process Termination: Turn off the RF power and gas flows.

Wafer Unloading: Vent the chamber and unload the wafer.

Analysis:

Measure the etched depth using a profilometer or ellipsometer.

Examine the surface for polymer residue using scanning electron microscopy (SEM).

Protocol 2: High-Selectivity SiO2 Etching using H2
Additive
Objective: To achieve high etch selectivity of SiO2 over Si.
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Materials:

Silicon wafer with a patterned SiO2 layer on a silicon substrate.

RIE system.

Methodology:

Chamber Cleaning: Perform an O2 plasma clean as described in Protocol 1.

Wafer Loading: Load the wafer into the RIE chamber.

Process Parameters:

Gas Flow: CF4 at 40 sccm, H2 at 10 sccm.

Pressure: 70 mTorr.

RF Power: 100 W.

Substrate Temperature: 20°C.

Etching: Ignite the plasma and perform the etch. An over-etch of 20-30% is recommended to

ensure complete SiO2 removal.

Process Termination and Unloading: Follow the standard procedure.

Analysis:

Measure the etched depth in both the SiO2 and Si regions to calculate selectivity.

Use SEM to inspect for any "trenching" or "notching" at the SiO2/Si interface.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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